Cas no 83366-66-9 (1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one
• CAS No: 83366-66-9
• MF: C₂₅H₃₂ClN₅O₂
• MW: 470.00688457489
• CID: 60557
• PubChem ID: 4449
• Update Time: 2025-07-09

1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one
• 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-5-ethyl-4-(2-phenoxyethyl)-1,2,4-triazol-3-one
• 3H-1,2,4-Triazol-3-one, 2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-5-ethyl-2,4-dihydro-4-(2-phenoxyethyl)-
• Nefazodone
• 2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-5-ethyl-4-(2-phenoxyethyl)-2H-1,2,4-triazol-3(4H)-one
• 2-<3-<4-(3-chlorophenyl)-1-piperazinyl>propyl>-5-ethyl-2,4-dihydro-4-(2-phenoxyethyl)-3H-1,2,4-triazolin-3-one
• Nefazodona [Spanish]
• Nefazodone (INN)
• Nefazodone Hcl
• Nefazodonum
• Nefazodonum [Latin]
• UNII-59H4FCV1TF
• 2-[3-[4-(3-Chlorophenyl)-1-piperazinyl]propyl]-5-ethyl-2,4-dihydro-4-(2-phenoxyethyl)-3H-1,2,4-triazol-3-one
• 2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-5-ethyl-4-(2-phenoxyethyl)-1,2,4-triazol-3-one
• 83366-66-9
• NEFAZODONE [VANDF]
• HSDB 8411
• HMS3372C02
• NCGC00165846-02
• BCP30990
• DB01149
• FT-0654783
• 2-(3-[4-(3-Chlorophenyl)-1-piperazinyl]propyl)-5-ethyl-4-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one #
• Nefazodonum (Latin)
• DTXSID2023357
• NEFAZODONE [MI]
• HMS2231I17
• NEFAZODONE [WHO-DD]
• AKOS015907198
• BRD-K90789829-003-03-3
• GTPL7247
• NS00002455
• SR-01000759312-5
• NSC760344
• 3H-1,2,4-TRIAZOL-3-ONE, 2-(3-(4-(3-CHLOROPHENYL)-1-PIPERAZINYL))PROPYL)-5-ETHYL-2,4-DIHYDRO-4-(2-PHENOXYETHYL)-
• N06AX06
• 3H-1,2,4-triazol-3-one, 2-(3-(4-(3-chlorophenyl)-1-piperazinyl))propyl-5-ethyl-2,4-dihydro-4-(2-phenoxyethyl)-
• A840565
• EN300-6733613
• 2-(3-(4-(3-chlorophenyl)piperazin-1-yl)propyl)-5-ethyl-4-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• BIDD:GT0789
• HMS3264K04
• Nefazodona
• MLS001165769
• 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-5-ethyl-4-[2-(phenyloxy)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
• 1-(3-(4-(m-Chlorophenyl)-1-piperazinyl)propyl)-3-ethyl-4-(2-phenoxyethyl)-delta2-1,2,4-triazolin-5-one
• Nefazodone [INN:BAN]
• HMS2090D17
• NCGC00165846-01
• Q416632
• SR-01000759312
• D08257
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2-3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-5-ethyl-4-(2-phenoxyethyl)-
• L001196
• MLS001195657
• SCHEMBL35089
• 1-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-3-ethyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CHEBI:7494
• BDBM50069447
• 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-5-ethyl-4-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• NCGC00165846-03
• 59H4FCV1TF
• Dutonin pound>> Nefadar pound>> Serzone
• 1-(3-(4-(M-CHLOROPHENYL)-1-PIPERAZINYL)PROPYL)-3-ETHYL-4-(2-PHENOXYETHYL)-.DELTA.(SUP 2)-1,2,4-TRIAZOLIN-5-ONE
• NEFAZODONE [INN]
• AB00640019-14
• SMR000550487
• 1-(3-(4-(M-CHLOROPHENYL)-1-PIPERAZINYL)PROPYL)-3-ETHYL-4-(2-PHENOXYETHYL)-delta(SUP 2)-1,2,4-TRIAZOLIN-5-ONE
• 3H-1,2,4-Triazol-3-one, 2-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-5-ethyl-2,4-dihydro-4-(2-phenoxyethyl)-
• AB00640019_15
• HY-119209
• VITAMIND2,1ALPHA-HYDROXY-
• C07256
• Pharmakon1600-01502314
• CS-0076994
• CHEMBL623
• CCG-213026
• DTXCID203357
• Nefadar
• 1-(3-(4-(3-Chlorpheyl-1-piperazinylpropyl)-3-ethyl-4,5-dihydro-4-(2-phenoxyethyl)-1,2,4-triazol-5-on
• BRD-K90789829-003-12-4
• 3H-1,2,4-Triazol-3-one,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-5-ethyl-2,4-dihydro-4-(2-phenoxyethyl)-
• BRD-K90789829-001-07-8

• MDL： MFCD00865396
• Inchi： 1S/C25H32ClN5O2/c1-2-24-27-31(25(32)30(24)18-19-33-23-10-4-3-5-11-23)13-7-12-28-14-16-29(17-15-28)22-9-6-8-21(26)20-22/h3-6,8-11,20H,2,7,12-19H2,1H3
• InChI Key： VRBKIVRKKCLPHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CCCN2C(N(CCOC3C=CC=CC=3)C(CC)=N2)=O)CC1

Computed Properties

• Exact Mass: 469.22400
• Monoisotopic Mass: 505.201131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 51.6

Experimental Properties

• Color/Form: Crystallized from isopropanol pentane
• Melting Point: 180-182°C
• Solubility: DMSO: ~11 mg/mL at 60 °C
• PSA: 55.53000
• LogP: 3.55480

1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one

Introduction to 1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one (CAS No. 83366-66-9)

The compound 1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one, identified by its CAS number 83366-66-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a piperazine moiety, an ethyl group, and a phenoxyethyl side chain, which contribute to its unique chemical properties and biological interactions.

Recent research in the domain of medicinal chemistry has highlighted the importance of triazolone derivatives in the development of novel therapeutic agents. The 1H-1,2,4-triazol-5(4H)-one core in this compound is particularly noteworthy, as it has been shown to exhibit potent pharmacological effects across various biological targets. Studies have demonstrated that this scaffold can modulate neurotransmitter systems, making it a promising candidate for the treatment of neurological and psychiatric disorders. The presence of the 3-chlorophenyl group further enhances the compound's pharmacological profile by introducing lipophilicity and electronic properties that influence receptor binding affinity.

The 3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl substituent is another critical feature of this molecule. Piperazine derivatives are well-documented for their ability to interact with a wide range of neurotransmitter receptors, including serotonin and dopamine receptors. This interaction is pivotal in the development of drugs targeting conditions such as depression, anxiety, and schizophrenia. The ethyl and phenoxyethyl groups contribute to the compound's solubility and metabolic stability, ensuring better bioavailability and reduced susceptibility to enzymatic degradation. These structural elements collectively enhance the compound's potential as a lead molecule for drug discovery.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating inflammatory pathways and immune responses. Emerging evidence suggests that triazolone derivatives can influence cytokine production and immune cell function, which may be relevant in the treatment of autoimmune diseases and chronic inflammatory conditions. The 2-phenoxyethyl moiety is particularly interesting as it can serve as a linker to enhance binding interactions with biological targets while maintaining overall molecular flexibility. This characteristic is often exploited in drug design to optimize receptor occupancy and therapeutic efficacy.

Furthermore, computational modeling and molecular dynamics simulations have been employed to elucidate the binding mechanism of this compound at its target receptors. These studies have revealed that the arrangement of functional groups in 1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one allows for precise interactions with key amino acid residues in the receptor binding pocket. This detailed understanding of molecular interactions is crucial for rational drug design and optimization efforts aimed at improving potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The synthesis pathway also emphasizes green chemistry principles by minimizing waste generation and utilizing sustainable reagents. These efforts align with global trends toward environmentally responsible pharmaceutical manufacturing.

Preclinical studies have provided preliminary insights into the pharmacokinetic properties of 1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one (CAS No. 83366-66-9). These investigations have focused on assessing absorption, distribution, metabolism, excretion (ADME) profiles in animal models. Results indicate favorable bioavailability and moderate metabolic clearance rates, suggesting potential for clinical translation. Additionally, toxicological assessments have revealed no significant adverse effects at tested doses, reinforcing its safety profile for further development.

The future direction of research on this compound includes exploring its efficacy in treating specific medical conditions through clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to validate its therapeutic potential in human subjects. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is also being leveraged to accelerate drug discovery processes by predicting novel drug candidates based on existing data.

In conclusion,1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one represents a promising therapeutic agent with multifaceted biological activities derived from its unique structural features. Ongoing research continues to uncover its potential applications across various medical domains, highlighting its significance as a lead compound in modern pharmaceutical development.